Slow magnetic relaxations in a ladder-type Dy(iii) complex and its dinuclear analogue†
Dalton Transactions Pub Date: 2017-03-24 DOI: 10.1039/C7DT00069C
Abstract
The complex {[Dy2(PDOA)3(H2O)6]·2H2O}n (1) (H2PDOA = 1,2-phenylenedioxydiacetic acid) was prepared from aqueous solution. Its crystal structure, built up of {–Dy–O–C–O–}n chains interlinked by PDOA ligands yielding a ladder-like arrangement, was determined at 173 K. 1 exhibits slow magnetic relaxation under a small magnetic field BDC = 0.2 T with two (LF and HF) relaxation channels. The LF relaxation time at BDC = 0.2 T and T = 1.85 K is as slow as τ(LF) = 46 ms whereas the HF channel is τ(HF) = 1.4 ms. The mole fraction of the LF species is xLF = 0.76 at 1.85 K and it escapes progressively on heating. In the dinuclear analogue [Dy2(PDOA)3(H2O)6]·3.5H2O (2) one PDOA ligand forms a bis(chelate) bridge between the two Dy(III) atoms yielding a local structure analogous to that in 1; however its AC susceptibility data show slightly different quantitative characteristics of the single-molecule magnetic behaviour.
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Journal Name：Dalton Transactions
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CAS no.: 89640-58-4
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